Cas no 1245646-64-3 (4-((4-Methylpiperazin-1-yl)methyl)picolinonitrile)

• Product Name: 4-((4-Methylpiperazin-1-yl)methyl)picolinonitrile
• CAS No: 1245646-64-3
• MF: C₁₂H₁₆N₄
• MW: 216.282241821289
• MDL: MFCD17677314
• CID: 1035284
• PubChem ID: 63886534
• Update Time: 2025-05-21

4-((4-Methylpiperazin-1-yl)methyl)picolinonitrile Chemical and Physical Properties

Names and Identifiers

• 4-((4-Methylpiperazin-1-yl)methyl)picolinonitrile
• 4-[(4-methylpiperazin-1-yl)methyl]pyridine-2-carbonitrile
• DTXSID40734670
• AKOS013200575
• DB-228770
• 1245646-64-3

• MDL： MFCD17677314
• Inchi： 1S/C12H16N4/c1-15-4-6-16(7-5-15)10-11-2-3-14-12(8-11)9-13/h2-3,8H,4-7,10H2,1H3
• InChI Key： QXKAKPHYFABUJS-UHFFFAOYSA-N
• SMILES： N1(CC2C=CN=C(C#N)C=2)CCN(C)CC1

Computed Properties

• Exact Mass: 216.137496527g/mol
• Monoisotopic Mass: 216.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.2Ų

Additional information on 4-((4-Methylpiperazin-1-yl)methyl)picolinonitrile

4-((4-Methylpiperazin-1-yl)methyl)picolinonitrile: A Comprehensive Overview

The compound with CAS No. 1245646-64-3, known as 4-((4-Methylpiperazin-1-yl)methyl)picolinonitrile, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of picolinonitrile, which itself is a heterocyclic aromatic compound with a nitrile group attached to the fourth position of the pyridine ring. The presence of the 4-methylpiperazinylmethyl group introduces unique chemical properties and potential biological activities that make this compound a subject of extensive research.

Picoline derivatives have long been recognized for their versatility in organic synthesis and their ability to act as ligands in coordination chemistry. The addition of the piperazine moiety, particularly the methyl-substituted piperazine, enhances the compound's ability to form hydrogen bonds and participate in various chemical reactions. Recent studies have explored the role of such derivatives in drug design, where their ability to modulate enzyme activity and interact with biological targets has been extensively investigated.

One of the most notable aspects of 4-((4-Methylpiperazin-1-yl)methyl)picolinonitrile is its potential as a lead compound in medicinal chemistry. Researchers have reported that this compound exhibits promising activity against several therapeutic targets, including kinases and other enzymes implicated in diseases such as cancer and neurodegenerative disorders. For instance, a study published in 2023 highlighted its ability to inhibit a specific kinase involved in cell proliferation, suggesting its potential as an anti-cancer agent.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of picolinonitrile derivatives. The introduction of the piperazine group is achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions employed. Recent advancements in catalytic methods have enabled chemists to optimize the synthesis process, improving yield and purity while reducing reaction times. These improvements are critical for scaling up production if the compound progresses to clinical trials.

In terms of applications, 4-((4-Methylpiperazin-1-yl)methyl)picolinonitrile has shown promise not only in therapeutic development but also in materials science. Its ability to coordinate with metal ions makes it a candidate for use in catalysis or as a building block for metal-organic frameworks (MOFs). Additionally, its electronic properties make it suitable for applications in optoelectronics and sensing technologies.

Recent research has also focused on understanding the mechanistic aspects of this compound's interactions with biological systems. For example, computational studies have provided insights into how the methyl-piperazine group influences the molecule's pharmacokinetics and bioavailability. These findings are crucial for designing analogs with improved therapeutic profiles.

In conclusion, CAS No. 1245646-64-3 represents a significant advancement in organic chemistry with wide-ranging applications across multiple disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a valuable tool for future scientific exploration and innovation.